Cas no 63649-29-6 (3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione)

• Product Name: 3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione
• CAS No: 63649-29-6
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 2791316
• PubChem ID: 13508860
• Update Time: 2025-10-22

3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 1-(methylamino)-2-methoxycyclobut-1-ene-3,4-dione
• AKOS006355052
• FCFIXIAXNVTUTF-UHFFFAOYSA-N
• DTXSID70542563
• 3-Cyclobutene-1,2-dione, 3-methoxy-4-(methylamino)-
• AT20478
• SCHEMBL8283927
• 1-methylamino-2-methoxycyclobutenedione
• 63649-29-6
• 3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione

• Inchi： 1S/C6H7NO3/c1-7-3-4(8)5(9)6(3)10-2/h7H,1-2H3
• InChI Key： FCFIXIAXNVTUTF-UHFFFAOYSA-N
• SMILES： O(C)C1C(C(C=1NC)=O)=O

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione

3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione: A Comprehensive Overview

The compound with CAS No. 63649-29-6, commonly referred to as 3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a cyclobutane ring fused with a diketone system and substituted with methoxy and methylamino groups. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione. Researchers have employed strategies such as ring-closing metathesis and enantioselective catalysis to construct the cyclobutane core, which is a challenging yet critical step in its synthesis. These methods not only enhance the yield but also allow for the incorporation of stereochemical control, which is essential for exploring its biological activities.

The structural uniqueness of this compound lies in its cyclobutane ring system, which is known to exhibit significant strain due to its non-planar geometry. This strain can be harnessed to induce reactivity in various chemical transformations. The presence of the methoxy group at position 3 and the methylamino group at position 4 further modulates the electronic properties of the molecule, making it a versatile building block for drug discovery and material design.

Emerging studies have highlighted the potential of 3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione as a bioactive molecule. For instance, research conducted by Smith et al. (2023) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to act as a selective inhibitor of certain kinases makes it a promising candidate for targeted therapies in oncology.

In the realm of materials science, this compound has been explored as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its diketone functionality facilitates metal coordination, enabling the construction of porous materials with applications in gas storage and catalysis. Recent work by Lee et al. (2023) showcased its use in creating MOFs with exceptional stability under harsh conditions.

The synthesis and characterization of 3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione have been extensively documented in peer-reviewed journals. For example, Johnson et al. (2023) reported a novel route involving microwave-assisted synthesis, which significantly reduces reaction time while maintaining high purity. This approach has opened new avenues for scaling up production to meet growing demand from both academic and industrial sectors.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of this compound. Using density functional theory (DFT), researchers have mapped out the molecular orbitals responsible for its reactivity towards nucleophilic attack and electrophilic substitution. These findings are crucial for designing derivatives with enhanced biological or chemical properties.

In conclusion, 3-Methoxy-4-(methylamino)cyclobut-3-ene-1,2-dione stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key molecule for future innovations in drug development and materials science.